Cas no 2172478-32-7 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid
• CAS No: 2172478-32-7
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 5760730
• PubChem ID: 165820497
• Update Time: 2025-05-20

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}acetic acid
• EN300-1559153
• 2172478-32-7
• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid

• Inchi： 1S/C23H24N2O5/c26-21(24-12-22(27)28)11-14-9-15(10-14)25-23(29)30-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： BJOMUBHAPSLOGH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid

Introduction to 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid (CAS No. 2172478-32-7) in Modern Chemical and Biomedical Research

The compound 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid, identified by its CAS number 2172478-32-7, represents a significant advancement in the realm of specialized organic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a fluoren-9-ylmethylcarbamate moiety linked to a cyclobutylacetamide group, has garnered attention for its potential applications in drug design and therapeutic development. The presence of such a well-defined scaffold suggests utility in modulating biological pathways, particularly those involving enzyme inhibition or receptor interaction.

Recent research in the field of medicinal chemistry has highlighted the importance of fluorene-based derivatives due to their enhanced photophysical properties and metabolic stability. The incorporation of a fluoren-9-ylmethylcarbamate group into the molecular framework of this compound not only imparts favorable pharmacokinetic characteristics but also opens avenues for exploring its role in photodynamic therapy or as a fluorescent probe. Such features are increasingly relevant in the development of targeted drug delivery systems, where precise molecular recognition is paramount.

The cyclobutylacetamide component of the molecule adds another layer of complexity, contributing to its potential as a bioisostere for more rigid cyclic structures found in natural products or existing drugs. This structural motif is known to influence both solubility and bioavailability, making it a valuable candidate for optimizing pharmacological profiles. Studies have demonstrated that cyclic amides, including derivatives with a cyclobutyl backbone, often exhibit improved binding affinity to biological targets compared to their acyclic counterparts.

In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are facilitated by advances in organometallic chemistry and combinatorial synthesis techniques. The ability to efficiently construct intricate scaffolds like that of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid underscores the growing capability of synthetic chemists to address challenging structural motifs. This compound serves as a testament to the progress made in accessing novel chemical entities that may yield breakthroughs in treating multifaceted diseases.

The fluoren-9-ylmethylcarbamate moiety is particularly noteworthy for its dual functionality: it acts as both a protecting group for an amine moiety and a hydrophobic anchor that can interact with lipid bilayers or hydrophobic pockets in proteins. This dual nature makes it an attractive feature for designing molecules that require precise spatial orientation within biological systems. Additionally, the carbamate group is known for its stability under physiological conditions, ensuring that once incorporated into a drug molecule, it remains intact during metabolic processes.

Research into the biological activity of this compound has revealed promising preliminary results. Initial in vitro assays suggest that derivatives of this structure may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses or cancer progression. The cyclobutylacetamide moiety, in particular, has been identified as a key determinant in modulating enzyme-substrate interactions, potentially leading to the development of novel inhibitors with high selectivity and low toxicity.

The integration of computational methods into the study of such compounds has further accelerated their development. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have been employed to predict how this molecule might interact with biological targets at the atomic level. These simulations not only guide synthetic efforts but also provide insights into potential side effects or off-target interactions before experimental validation becomes necessary.

One particularly exciting application area is the use of this compound as a precursor for more complex derivatives designed for targeted therapy. For instance, radiolabeling strategies could be employed to create tracers for positron emission tomography (PET) imaging, enabling researchers to visualize biological processes in real time with high resolution. The stability provided by the fluoren-9-ylmethylcarbamate group makes it an ideal candidate for such labeling procedures, ensuring that the labeled molecule remains intact during transport within biological systems.

The versatility of this compound also extends to its potential use as an intermediate in larger synthetic schemes. Its well-defined structure allows chemists to append various functional groups or link it to other bioactive molecules through well-established coupling reactions. This modular approach is essential for constructing complex drug candidates that combine multiple pharmacophores into a single entity capable of addressing multiple therapeutic targets simultaneously.

As our understanding of disease mechanisms continues to evolve, so too does our ability to design molecules that can precisely address these challenges. The development of compounds like 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid exemplifies how interdisciplinary collaboration between chemists, biologists, and pharmacologists can yield innovative solutions to pressing medical needs. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are paving the way for next-generation therapeutics that offer greater efficacy and fewer side effects than traditional treatments.

In conclusion,2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}acetic acid (CAS No. 2172478-32-7) stands as a remarkable example of how sophisticated molecular design can drive progress in pharmaceutical research. Its unique structural features—particularly the combination of a fluoren-9-ylmethylcarbamate group with a cyclobutylacetamide moiety—position it as a versatile tool for developing new drugs targeting various diseases. As research continues to uncover its full potential, this compound promises to contribute significantly to advancements in chemical biology and medicine.